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Compound of Interest

N-(2-chlorophenyl)-4-
Compound Name:

methoxybenzamide
CAS No.: 7465-92-1

Cat. No.: B1607059

Get Quote

\ J

Technical Monograph: Chemical Identity and Synthesis of N-(2-chlorophenyl)-4-
methoxybenzamide

Part 1: Chemical Identity & Informatics

Compound Overview N-(2-chlorophenyl)-4-methoxybenzamide is a lipophilic diaryl amide
frequently utilized in medicinal chemistry as a structural scaffold for kinase inhibitors, transient
receptor potential (TRP) channel modulators, and anti-inflammatory agents. It belongs to the
benzamide class, characterized by a 4-methoxybenzoyl moiety coupled to an ortho-chlorinated
aniline. The presence of the chlorine atom at the ortho position introduces significant steric
bulk, influencing the rotational freedom of the amide bond and the molecule's binding affinity in
hydrophobic pockets.

Chemical Identifiers
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Identifier Type Value

IUPAC Name N-(2-chlorophenyl)-4-methoxybenzamide
CAS Registry Number 7465-92-1

Molecular Formula C14H12CINO2

Molecular Weight 261.70 g/mol

SMILES COclccc(C(=0O)Nc2cceec2Cl)ecl

INChl=1S/C14H12CINO2/c1-18-11-7-5-10(6-8-

InChl String 11)14(17)16-13-9-3-2-4-12(13)15/h2-9H,1H3,
(H,16,17)
InChiKey LFQSCWFLJIHTTHZ-UHFFFAOYSA-N

Part 2: Synthetic Architecture

Reaction Logic & Retrosynthesis The most robust synthetic route for N-(2-chlorophenyl)-4-
methoxybenzamide is the Schotten-Baumann acylation. This involves the nucleophilic attack
of 2-chloroaniline on 4-methoxybenzoyl chloride.

« Critical Consideration: The ortho-chlorine on the aniline creates steric hindrance and reduces
the nucleophilicity of the amine nitrogen via inductive electron withdrawal. Therefore, the
reaction requires an activated acylating agent (acid chloride) rather than a direct coupling
with the carboxylic acid, and a non-nucleophilic base to scavenge the HCI byproduct.

Protocol: Acyl Chloride Coupling

e Reagents:

o

2-Chloroaniline (1.0 equiv)

o

4-Methoxybenzoyl chloride (1.1 equiv)

[¢]

Triethylamine (TEA) or Pyridine (1.5 equiv)

[¢]

Dichloromethane (DCM) [Anhydrous]
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o Step-by-Step Methodology:

o Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or
Argon), dissolve 2-chloroaniline (10 mmol) in anhydrous DCM (20 mL).

o Base Addition: Add Triethylamine (15 mmol). Cool the mixture to 0°C using an ice bath to
control the exotherm of the subsequent addition.

o Acylation: Dropwise add a solution of 4-methoxybenzoyl chloride (11 mmol) in DCM (5
mL) over 15 minutes.

» Why: Slow addition prevents localized overheating and minimizes di-acylation side
products.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
via TLC (Solvent system: Hexane:EtOAc 3:1). The product typically appears as a new spot
with a lower R_f than the starting aniline but higher than the acid.

o Quench & Workup:

Quench with saturated NaHCOs solution (removes unreacted acid chloride/acid).

Extract the organic layer.[1]

Wash with 1M HCI (removes unreacted aniline and TEA).

Wash with Brine, dry over anhydrous Na=SOa4, and concentrate in vacuo.

o Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(Silica gel, Gradient 0—30% EtOAc in Hexanes).

Visual Workflow (DOT Diagram)
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Caption: Step-by-step synthetic workflow for the Schotten-Baumann acylation of 2-
chloroaniline.

Part 3: Physicochemical Profiling & Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following
self-consistent data points.
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Predicted Properties Table

Property Value | Range Significance

High lipophilicity suggests
) o good membrane permeability
LogP (Lipophilicity) ~3.5-3.8 ] o )
but potential solubility issues in

agqueous media.

] Low TPSA indicates high
Topological Polar Surface Area

~38 A2 potential for blood-brain barrier

(TPSA) _

(BBB) penetration.

Classic drug-like profile
H-Bond Donors/Acceptors 1 Donor / 2 Acceptors o )

(Lipinski compliant).

) ) ) Sharp melting point range

Melting Point 130 — 140°C (Predicted)

indicates high purity.

Spectroscopic Validation (NMR Signatures)
« H NMR (DMSO-ds, 400 MHz):
o 9 3.83 (s, 3H): Distinct singlet for the Methoxy (-OCHs) group.

o 0 9.5-10.0 (s, 1H): Broad singlet for the Amide (-NH-) proton. Downfield shift due to
hydrogen bonding and electron withdrawal by the carbonyl.

o o 7.0-8.0 (m, 8H): Aromatic region. Look for the AA'BB' system of the 4-methoxy ring and
the complex multiplet of the ortho-substituted chloro-ring.

Part 4: Biological Context & Applications[6][8][9]

Scaffold Utility While N-(2-chlorophenyl)-4-methoxybenzamide is often used as a chemical
intermediate, its structure is a "privileged scaffold” in drug discovery.

» Kinase Inhibition: The benzamide core mimics the adenine ring of ATP, allowing it to bind to
the hinge region of kinases. The ortho-chloro group often occupies a hydrophobic pocket
(e.g., the "gatekeeper" region), improving selectivity.
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o TRP Channel Modulation: Analogs of this compound are investigated as antagonists for
TRPV1 or TRPMS8 channels, relevant in pain management.

» Anti-inflammatory Pathways: Structurally similar to salicylamides (e.g., Niclosamide), these
compounds can uncouple oxidative phosphorylation or inhibit NF-kB signaling.

Signaling Pathway Hypothesis (Graphviz) The following diagram illustrates how a benzamide-
based inhibitor might interact within a generic kinase signaling cascade (e.g., MAPK/ERK).
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Caption: Hypothetical mechanism of action where the benzamide scaffold inhibits downstream
kinase signaling (e.g., MEK/ERK).

Part 5: References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. RU2414462C1 - Method for preparing 4-chlor-n-(2-morpholinoethyl)benzamide - Google
Patents [patents.google.com]

o To cite this document: BenchChem. [N-(2-chlorophenyl)-4-methoxybenzamide SMILES and
InChlKey]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607059/docs#n-2-chlorophenyl-4-
methoxybenzamide-smiles-and-inchikey]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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